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Compound of Interest

Compound Name: 1,1,1,2-Tetrachloroethane

Cat. No.: B165186

1,1,1,2-Tetrachloroethane (CAS No. 630-20-6) is a dense, non-flammable, colorless liquid
with a sweet, chloroform-like odor. It is a member of the chlorinated hydrocarbon family. Due to
its chemical properties, it has historically been used as a solvent and as a chemical
intermediate in the production of other chlorinated hydrocarbons like trichloroethylene and
tetrachloroethylene.

General Principles of Synthesis

The industrial production of chlorinated ethanes typically involves one of the following general
chemical processes. It is crucial to note that these are high-level descriptions of chemical
principles and not a guide for synthesis. These reactions are complex, often require specific
catalysts, and produce a mixture of products that must be separated.

» Direct Chlorination of Ethane: This process involves the reaction of ethane with chlorine gas
at high temperatures. This is a free-radical chain reaction that leads to a mixture of various
chlorinated ethane derivatives, including tetrachloroethanes.

» Addition Reaction to Ethylene or Chloroethylenes: Chlorine can be added across the double
bond of ethylene or its chlorinated derivatives (like vinyl chloride or dichloroethylene) to
produce more saturated chlorinated ethanes. This process is often catalyzed.

These methods are not specific to the high-purity synthesis of the 1,1,1,2-isomer and require
significant purification steps to isolate the desired compound from other isomers (like 1,1,2,2-
tetrachloroethane) and byproducts.
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Health and Safety Hazards

1,1,1,2-Tetrachloroethane is a hazardous substance with significant health and environmental

risks.
Hazard Type Description
Highly toxic if inhaled, ingested, or absorbed
o through the skin. It is a potent central nervous
Toxicity
system depressant and can cause severe
damage to the liver and kidneys.
Classified as a potential human carcinogen.
Carcinogenicity Long-term exposure may increase the risk of
cancer.
It is persistent in the environment and can
Environmental contaminate soil and groundwater. It is toxic to
aquatic life.
o Can react with strong bases and certain metals,
Reactivity

potentially leading to violent reactions.

Safety Protocols and Personal Protective
Equipment (PPE)

Due to these severe hazards, handling 1,1,1,2-tetrachloroethane requires strict safety
protocols and specialized facilities.

Mandatory PPE:

» Respiratory Protection: A full-facepiece respirator with organic vapor cartridges or a supplied-
air respirator is necessatry.

o Eye Protection: Chemical splash goggles and a face shield.

» Skin Protection: Chemical-resistant gloves (e.g., Viton®, Barrier®), a chemical-resistant
apron, and full-body protective clothing are required to prevent skin contact.
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o Ventilation: All work must be conducted in a certified chemical fume hood with a high rate of

air exchange to prevent vapor accumulation.

Logical Workflow for Handling Hazardous
Chemicals

The following diagram illustrates a generalized, high-level workflow for safely managing a
hazardous chemical research project, from planning to disposal. It is not specific to any
synthesis but represents a universal safety-first approach.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165186#synthesis-of-high-purity-1-1-1-2-
tetrachloroethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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